Cas no 180741-46-2 (3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid)

3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid is a pyrazole-based carboxylic acid derivative with applications in pharmaceutical and agrochemical research. Its structure combines a 5-methylpyrazole moiety with a propanoic acid linker, offering versatility as a building block for heterocyclic synthesis. The compound exhibits potential as an intermediate in the development of biologically active molecules, including enzyme inhibitors and receptor modulators. Its carboxylic acid group enables further functionalization through amidation, esterification, or metal coordination, while the pyrazole ring contributes to hydrogen bonding and π-stacking interactions. The methyl substitution at the 5-position enhances stability and influences steric properties. This compound is typically supplied as a high-purity solid, suitable for controlled reactions in medicinal chemistry and material science applications.
3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid structure
180741-46-2 structure
Product Name:3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid
CAS No:180741-46-2
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD00996156
CID:113524
PubChem ID:814994
Update Time:2025-05-20

3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid
    • 1H-Pyrazole-1-propanoicacid, 5-methyl-
    • 3-(5-methylpyrazol-1-yl)propanoic acid
    • 3-(5-Methylpyrazol-1-yl)propionic acid
    • 5-methyl-1H-Pyrazole-1-propanoic acid
    • 3-(5-methyl-1H-pyrazol-1-yl)propanoic acid(SALTDATA: FREE)
    • 3-(5-Methyl-pyrazol-1-yl)-propionic acid
    • 3-(5-methylpyrazolyl)propanoic acid
    • Albb-004643
    • AKOS B007165
    • ART-CHEM-BB B007165
    • TIMTEC-BB SBB007029
    • 3-(5-Methyl-1-pyrazolyl)propanoic Acid
    • SY007366
    • EN300-83566
    • CS-0206955
    • 3-(5-methyl-pyrazol-1-yl)-propionic acid, AldrichCPR
    • HMS1631P05
    • MLS000856540
    • SMR000274897
    • CHEMBL1324191
    • 3-(5-methyl-1H-pyrazol-1-yl)propanoicacid
    • MFCD00996156
    • MS-20477
    • HMS2749O12
    • AKOS000300460
    • AC4845
    • 180741-46-2
    • F2169-0836
    • DTXSID70355675
    • FT-0704291
    • A881088
    • SCHEMBL18125941
    • 1H-Pyrazole-1-propanoic acid, 5-methyl-
    • BBL015176
    • DB-020668
    • STK085454
    • MDL： MFCD00996156
    • Inchi： 1S/C7H10N2O2/c1-6-2-4-8-9(6)5-3-7(10)11/h2,4H,3,5H2,1H3,(H,10,11)
    • InChI Key： AVWPEIKOPXXROD-UHFFFAOYSA-N
    • SMILES： OC(CCN1C(C)=CC=N1)=O

Computed Properties

  • Exact Mass: 154.07400
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 317.5°C at 760 mmHg
  • Flash Point: 145.8°C
  • Refractive Index: 1.561
  • PSA: 55.12000
  • LogP: 0.66620

3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M321013-50mg
3-(5-Methyl-1H-pyrazol-1-yl)propanoic Acid
 180741-46-2
50mg
 $ 50.00 2022-06-04
TRC
M321013-100mg
3-(5-Methyl-1H-pyrazol-1-yl)propanoic Acid
 180741-46-2
100mg
 $ 65.00 2022-06-04
TRC
M321013-500mg
3-(5-Methyl-1H-pyrazol-1-yl)propanoic Acid
 180741-46-2
500mg
 $ 160.00 2022-06-04
Fluorochem
028130-1g
3-(5-Methyl-pyrazol-1-yl)-propionic acid
 180741-46-2 95%
1g
 ￡88.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
007919-500mg
3-(5-Methylpyrazol-1-yl)propionic acid
 180741-46-2
500mg
 2112CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
007919-1g
3-(5-Methylpyrazol-1-yl)propionic acid
 180741-46-2
1g
 3884CNY 2021-05-07
Chemenu
CM115527-10g
3-(5-methyl-1H-pyrazol-1-yl)propanoic acid
 180741-46-2 95%
10g
 $424 2021-08-06
eNovation Chemicals LLC
D910547-5g
3-(5-Methyl-1-pyrazolyl)propanoic Acid
 180741-46-2 95%
5g
 $310 2024-07-20
Chemenu
CM115527-10g
3-(5-methyl-1H-pyrazol-1-yl)propanoic acid
 180741-46-2 95%
10g
 $*** 2023-03-30
Apollo Scientific
OR953399-250mg
3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid
 180741-46-2 95%
250mg
 £130.00 2025-08-07

3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:180741-46-2)3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid
Order Number:A881088
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:03
Price ($):315.0
Email:sales@amadischem.com

3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid Related Literature

180741-46-2 (3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:180741-46-2)3-(5-Methyl-1H-pyrazol-1-yl)propanoic acid
A881088
Purity:99%
Quantity:1g
Price ($):315.0
Email